Cas no 1525800-23-0 (3,3,3-trifluoro-1-(4-hydroxy-4-methyl-1-piperidyl)propan-1-one)

• Product Name: 3,3,3-trifluoro-1-(4-hydroxy-4-methyl-1-piperidyl)propan-1-one
• CAS No: 1525800-23-0
• MF: C₉H₁₄F₃NO₂
• MW: 225.208173274994
• CID: 5304905
• Update Time: 2026-03-10

3,3,3-trifluoro-1-(4-hydroxy-4-methyl-1-piperidyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3,3,3-trifluoro-1-(4-hydroxy-4-methyl-1-piperidinyl)-
• 3,3,3-trifluoro-1-(4-hydroxy-4-methyl-1-piperidyl)propan-1-one

• Inchi： 1S/C9H14F3NO2/c1-8(15)2-4-13(5-3-8)7(14)6-9(10,11)12/h15H,2-6H2,1H3
• InChI Key： RKEMIDBRZMBUOZ-UHFFFAOYSA-N
• SMILES： C(N1CCC(O)(C)CC1)(=O)CC(F)(F)F

Additional information on 3,3,3-trifluoro-1-(4-hydroxy-4-methyl-1-piperidyl)propan-1-one

Introduction to 3,3,3-trifluoro-1-(4-hydroxy-4-methyl-1-piperidyl)propan-1-one (CAS No. 1525800-23-0)

3,3,3-trifluoro-1-(4-hydroxy-4-methyl-1-piperidyl)propan-1-one is a fluorinated compound with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure incorporates a trifluoromethyl group and a piperidine moiety, which are key features that contribute to its unique chemical properties and biological activities. This compound has garnered attention due to its role as a building block in the synthesis of novel therapeutic agents and its utility in various biochemical pathways.

The CAS No. 1525800-23-0 uniquely identifies this substance in scientific literature and databases, facilitating accurate referencing and research collaboration. The presence of a hydroxyl group in the side chain enhances its reactivity, making it a valuable intermediate in organic synthesis. The trifluoromethyl group, on the other hand, is known for its ability to improve metabolic stability and binding affinity in drug molecules.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The 4-hydroxy-4-methyl-1-piperidyl substituent in this molecule contributes to its solubility and bioavailability, which are critical factors in pharmaceutical development. Studies have shown that piperidine derivatives exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

In the context of modern drug discovery, 3,3,3-trifluoro-1-(4-hydroxy-4-methyl-1-piperidyl)propan-1-one serves as a versatile intermediate for the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel compounds with enhanced pharmacological profiles. For instance, modifications of this scaffold have led to the discovery of new inhibitors targeting specific enzymes involved in disease pathways.

The compound's reactivity also makes it useful in cross-coupling reactions, which are fundamental to constructing complex organic molecules. These reactions are widely employed in the pharmaceutical industry to create diverse libraries of drug candidates. The fluorine atoms present in the molecule facilitate such transformations by enhancing electrophilicity and stability.

From a synthetic chemistry perspective, 3,3,3-trifluoro-1-(4-hydroxy-4-methyl-1-piperidyl)propan-1-one exemplifies the strategic use of functional groups to achieve desired chemical outcomes. Its incorporation into larger molecular frameworks allows for fine-tuning of physicochemical properties such as lipophilicity and polar surface area. These parameters are crucial for optimizing drug-like characteristics and ensuring effective delivery systems.

Current research is exploring the potential applications of this compound in therapeutic areas where fluorinated molecules have shown promise. For example, studies are investigating its role in developing treatments for neurological disorders by targeting specific neurotransmitter systems. The hydroxyl group and piperidine ring may interact with biological targets in ways that could lead to novel therapeutic interventions.

The synthesis of 3,3,3-trifluoro-1-(4-hydroxy-4-methyl-1-piperidyl)propan-1-one involves multi-step processes that highlight the ingenuity of synthetic chemists. Advanced techniques such as fluorochemical reactions and transition metal catalysis are employed to construct its intricate structure efficiently. These methodologies not only demonstrate the compound's synthetic accessibility but also underscore the progress made in fluorinated chemistry.

In conclusion, 3,3,3-trifluoro-1-(4-hydroxy-4-methyl-1-piperidyl)propan-1-one (CAS No. 1525800-23-0) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features make it an invaluable tool for creating innovative therapeutics targeting various diseases. As scientific understanding evolves, this compound is likely to play an increasingly significant role in advancing medical treatments.